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Introduction

In the landscape of modern medicinal chemistry and materials science, pyridine scaffolds
represent a cornerstone of molecular design. Their prevalence in over 7,000 known drugs
underscores their versatility as a bioisosteric replacement for benzene rings, often enhancing
biological activity and refining pharmacokinetic profiles.[1] This guide provides a detailed
technical overview of a specific substituted pyridine, 5-(4-Chlorophenyl)-2-methoxypyridine,
a compound of interest for researchers in drug discovery and organic synthesis. We will delve
into its core identifiers, physicochemical properties, a proposed synthetic pathway grounded in
established methodologies, potential applications, and essential safety protocols.

PART 1: Core Identification and Chemical Properties

A precise understanding of a compound's identity and fundamental properties is the bedrock of
any scientific investigation. These identifiers ensure reproducibility and are critical for database
searches, regulatory submissions, and computational modeling.
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Primary Identifiers

The unique Chemical Abstracts Service (CAS) number is the most critical identifier for this
compound, ensuring unambiguous identification in literature and databases.

Identifier Value Source

CAS Number 1198416-70-4 [2]

5-(4-chlorophenyl)-2-
IUPAC Name o N/A
methoxypyridine

Molecular Formula C12H10CINO [2]

MDL Number MFCD20491458 [2]

Structural and Physicochemical Data

The structural and physicochemical properties dictate the compound's behavior in both
chemical and biological systems, influencing everything from solubility to membrane
permeability.
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Property Value Source/Method
Molecular Weight 219.67 g/mol [2]
, COC1=NC=C(C=C1)C2=CC=
Canonical SMILES [2]
c(c=Cc2)Cl

Predicted: White to off-white

Appearance ] Based on similar compounds
solid

Melting Point Not experimentally determined  N/A

Boiling Point Not experimentally determined  N/A

Predicted to be soluble in
common organic solvents
N (e.g., DMSO, )
Solubility ] Based on structural motifs
Dichloromethane, Methanol).
Limited aqueous solubility is

expected.

PART 2: Synthesis and Mechanistic Rationale

While specific literature detailing the synthesis of 5-(4-Chlorophenyl)-2-methoxypyridine is
not readily available, a robust and highly plausible synthetic route can be designed based on
well-established cross-coupling reactions, particularly the Suzuki-Miyaura coupling. This
method is a cornerstone of modern organic synthesis for its reliability and tolerance of diverse
functional groups.

Proposed Synthetic Workflow: Suzuki-Miyaura Coupling

The logical approach involves the palladium-catalyzed cross-coupling of a pyridine-containing
precursor with a phenylboronic acid derivative.

Caption: Proposed Suzuki-Miyaura coupling workflow for synthesis.

Step-by-Step Experimental Protocol (Hypothetical)

This protocol is adapted from established procedures for similar pyridine derivatives.[3]
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» Vessel Preparation: To a dry round-bottom flask under an inert nitrogen atmosphere, add 5-
bromo-2-methoxypyridine (1.0 eq), 4-chlorophenylboronic acid (1.1 eq), and a suitable base
such as potassium phosphate (KsPOa4) (2.0 eq).

o Solvent and Catalyst Addition: Add a degassed solvent system, typically a mixture of dioxane
and water. To this stirred suspension, add the palladium catalyst, such as
Tetrakis(triphenylphosphine)palladium(0) (Pd(PPhs)4) (e.g., 1-5 mol%).

o Reaction Execution: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor the
reaction progress using Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS). The reaction is generally complete within 8-12 hours.

e Work-up and Extraction: Upon completion, cool the mixture to room temperature and add
distilled water. Extract the aqueous layer with an organic solvent like ethyl acetate or
dichloromethane (3x).

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na=S0Oa), filter,
and concentrate under reduced pressure. The resulting crude product can be purified via
column chromatography on silica gel to yield the pure 5-(4-Chlorophenyl)-2-
methoxypyridine.

Causality and Experimental Choices

o Catalyst Choice: Pd(PPhs)a is selected for its efficacy in a wide range of Suzuki couplings. Its
primary role is to facilitate the catalytic cycle involving oxidative addition, transmetalation,
and reductive elimination.

» Base Function: The base (KsPOa) is crucial for the transmetalation step, activating the
boronic acid by forming a more nucleophilic boronate species, which then transfers the aryl
group to the palladium center.

 Inert Atmosphere: An inert atmosphere (Nitrogen or Argon) is essential to prevent the
oxidation and deactivation of the Pd(0) catalyst, ensuring the catalytic cycle proceeds
efficiently.
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PART 3: Applications in Research and Drug
Development

While direct applications of 5-(4-Chlorophenyl)-2-methoxypyridine are not extensively
documented, its structural motifs—the substituted pyridine ring and the chlorophenyl group—
are prevalent in compounds with significant biological activity. This makes it a valuable building
block for generating libraries of novel compounds for screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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